Cas no 2380905-11-1 (rac-(2R,4R)-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid)
rac-(2R,4R)-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2380905-11-1
- EN300-6478137
- rac-(2R,4R)-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid
-
- Inchi: 1S/C8H13NO4/c10-7(11)2-1-5-3-6(8(12)13)9-4-5/h5-6,9H,1-4H2,(H,10,11)(H,12,13)/t5-,6-/m0/s1
- InChI Key: IBWSJOXKFHDAAS-WDSKDSINSA-N
- SMILES: OC([C@@H]1C[C@H](CCC(=O)O)CN1)=O
Computed Properties
- Exact Mass: 187.08445790g/mol
- Monoisotopic Mass: 187.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 86.6Ų
rac-(2R,4R)-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6478137-0.05g |
rac-(2R,4R)-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid |
2380905-11-1 | 95.0% | 0.05g |
$1032.0 | 2025-03-15 | |
| Enamine | EN300-6478137-0.1g |
rac-(2R,4R)-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid |
2380905-11-1 | 95.0% | 0.1g |
$1081.0 | 2025-03-15 | |
| Enamine | EN300-6478137-0.25g |
rac-(2R,4R)-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid |
2380905-11-1 | 95.0% | 0.25g |
$1131.0 | 2025-03-15 | |
| Enamine | EN300-6478137-0.5g |
rac-(2R,4R)-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid |
2380905-11-1 | 95.0% | 0.5g |
$1180.0 | 2025-03-15 | |
| Enamine | EN300-6478137-1.0g |
rac-(2R,4R)-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid |
2380905-11-1 | 95.0% | 1.0g |
$1229.0 | 2025-03-15 | |
| Enamine | EN300-6478137-2.5g |
rac-(2R,4R)-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid |
2380905-11-1 | 95.0% | 2.5g |
$2408.0 | 2025-03-15 | |
| Enamine | EN300-6478137-5.0g |
rac-(2R,4R)-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid |
2380905-11-1 | 95.0% | 5.0g |
$3562.0 | 2025-03-15 | |
| Enamine | EN300-6478137-10.0g |
rac-(2R,4R)-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid |
2380905-11-1 | 95.0% | 10.0g |
$5283.0 | 2025-03-15 |
rac-(2R,4R)-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
Additional information on rac-(2R,4R)-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid
Professional Introduction to Rac-(2R,4R)-4-(2-carboxyethyl)pyrrolidine-2-carboxylic Acid (CAS No. 2380905-11-1)
Rac-(2R,4R-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid) is a highly specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 2380905-11-1, represents a critical intermediate in the synthesis of various pharmacologically active molecules. Its unique structural framework, characterized by a pyrrolidine core with specific stereochemistry and functional groups, makes it a valuable building block for drug development.
The pyrrolidine scaffold is a prominent motif in medicinal chemistry, frequently employed in the design of bioactive compounds due to its ability to mimic natural amino acid structures and facilitate favorable interactions with biological targets. In particular, the stereochemistry defined by the (2R,4R) configuration imparts distinct electronic and steric properties to the molecule, which can be leveraged to optimize binding affinity and metabolic stability. This specific arrangement has been the subject of extensive investigation in recent years, as researchers seek to harness its potential for therapeutic applications.
Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how Rac-(2R,4R-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid) interacts with biological systems. Studies indicate that the carboxyethyl side chain and the pyrrolidine ring can engage in multiple hydrogen bonding interactions, making it an attractive candidate for designing small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain proteases implicated in inflammation and cancer progression.
The synthesis of Rac-(2R,4R-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid) presents unique challenges due to its complex stereochemical requirements. Traditional synthetic routes often involve multi-step sequences with careful control over reaction conditions to ensure high enantiomeric purity. However, recent innovations in asymmetric catalysis have provided more efficient and scalable methods for constructing this molecule. These advancements not only improve yield but also reduce the environmental impact of the synthetic process, aligning with the growing emphasis on green chemistry principles.
In the realm of drug discovery, Rac-(2R,4R-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid) has been explored as a key precursor for derivatives with enhanced pharmacological properties. Researchers are investigating its potential as a scaffold for developing novel therapeutics targeting neurological disorders, where precise stereoelectronic interactions are paramount. The carboxylate group at the 2-position offers opportunities for further functionalization, enabling the creation of prodrugs or conjugates that can improve bioavailability and target specificity.
The compound's versatility extends beyond its role as an intermediate; it also serves as a valuable tool for mechanistic studies in enzymology. By incorporating Rac-(2R,4R-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid) into experimental systems, scientists can gain insights into how enzymes recognize and process substrates with similar structural features. Such studies contribute to our fundamental understanding of biological processes and may inform the design of more effective drugs.
Economic considerations also play a significant role in the adoption of Rac-(2R,4R-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid) in industrial applications. The demand for high-purity enantiomerically pure compounds has driven innovation in synthetic methodologies to reduce costs without compromising quality. Collaborative efforts between academic institutions and pharmaceutical companies have led to optimized production processes that make this compound more accessible for large-scale applications.
The future prospects for Rac-(2R,4R-4-(2-carboxyethyl)pyrrolidine-
-
-carboxylic acid)
are promising, with ongoing research aimed at expanding its utility across multiple therapeutic areas. As our understanding of structure-activity relationships continues to evolve, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.
2380905-11-1 (rac-(2R,4R)-4-(2-carboxyethyl)pyrrolidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)